Cas no 1002-08-0 (Thiosulfuric acid,S-[2-(ethylamino)ethyl] ester)

• Product name: Thiosulfuric acid,S-[2-(ethylamino)ethyl] ester
• CAS No: 1002-08-0
• MF: C₄H₁₁NO₃S₂
• MW: 185.265038728714
• CID: 201389
• PubChem ID: 70478

Thiosulfuric acid,S-[2-(ethylamino)ethyl] ester Chemical and Physical Properties

Names and Identifiers

• Thiosulfuric acid,S-[2-(ethylamino)ethyl] ester
• Thiosulfuric acid hydrogen S-[2-(ethylamino)ethyl] ester
• s-[2-(ethylamino)ethyl] hydrogen sulfurothioate
• 1-(ethylamino)-2-sulfosulfanylethane
• 1002-08-0
• DTXSID30905251
• Thiosulfuric acid hydrogen s-[2-(ethylamino)ethyl]ester
• BRN 2354509
• 2-Ethylaminoethanethiol hydrogen sulfate (ester)
• Ethanethiol, 2-ethylamino-, hydrogen sulfate (ester)

• Inchi： InChI=1S/C4H11NO3S2/c1-2-5-3-4-9-10(6,7)8/h5H,2-4H2,1H3,(H,6,7,8)
• InChI Key： ZVRYGOWMYYDRID-UHFFFAOYSA-N
• SMILES： CCNCCSS(=O)(O)=O

Computed Properties

• Exact Mass: 185.01813
• Monoisotopic Mass: 185.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100A^2
• XLogP3: -2.8

Experimental Properties

• Density: 1.363
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.539
• PSA: 66.4